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Compound of Interest

Compound Name: Galbinic acid

Cat. No.: B3026040 Get Quote

Essential Safety and Handling Guide for Galbinic
Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

Galbinic acid. As a preferred source for laboratory safety, this document aims to build trust by

delivering value beyond the product itself through procedural, step-by-step guidance.

Galbinic acid is a depsidone, a type of polyphenolic compound, isolated from lichens such as

Usnea undulata.[1][2] It is characterized as an off-white solid.[1] While extensive bioactivity

data is not available, it has shown moderate activity against Gram-positive bacteria.[1]

Disclaimer: A specific Safety Data Sheet (SDS) for Galbinic acid is not readily available. The

following recommendations are based on the known properties of Galbinic acid and the safety

profiles of similar chemical compounds, such as Gallic acid, which is known to cause skin

irritation, serious eye irritation, and respiratory irritation.[3][4][5][6] Therefore, it is prudent to

handle Galbinic acid with a high degree of caution.

Summary of Chemical Data
For quick reference, the following table summarizes the key quantitative data for Galbinic acid.
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Property Value

CAS Number 56691-88-4

Molecular Formula C₂₀H₁₄O₁₁

Molecular Weight 430.3 g/mol

Appearance Off-white solid

Solubility Soluble in ethanol, methanol, DMF, or DMSO.

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling Galbinic acid to minimize

exposure and ensure personal safety.

PPE Category Specific Recommendations

Eye and Face

Always wear chemical safety goggles that meet

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166. A face shield should be worn in

situations where splashing is a risk.

Skin

Wear chemical-resistant gloves (e.g., nitrile) at

all times. A lab coat or chemical-resistant apron

is required. Ensure that skin is not exposed.

Respiratory

When handling the solid form, especially if dust

may be generated, use a NIOSH-approved

respirator with a particulate filter. Work in a well-

ventilated area, preferably within a chemical

fume hood.[3][7]

Hand Hygiene

Wash hands thoroughly with soap and water

after handling Galbinic acid, before breaks, and

at the end of the workday.[5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b3026040?utm_src=pdf-body
https://www.sigmaaldrich.com/ZA/en/sds/sial/91215?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC410860051&productDescription=GALLIC+ACID+5KG&vendorId=VN00032119&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-2699-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDg1NzV8YXBwbGljYXRpb24vcGRmfGFEa3hMMmc0WXk4NU1UZ3lPVGd5TWpReU16TTBMMU5FUWw4eU5qazVYMGxGWDBWT0xuQmtaZ3wxYTBhOGEyNWU4NDFhMzA5NDg5ZjVhMjZiNGIxZDc2MzVmNWE4YjY4OGJmYjI5Y2Q3NDFmYzllOTVmNTg5NDRi
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026040?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Plan for Handling
Follow these procedural steps for the safe handling of Galbinic acid in a laboratory setting.

1. Engineering Controls:

Always handle Galbinic acid in a certified chemical fume hood to minimize inhalation of any

dust or aerosols.

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[7]

2. Safe Handling Practices:

Avoid the formation of dust when handling the solid material.[5][7]

Use appropriate tools (e.g., spatulas) to handle the solid.

Keep the container tightly closed when not in use.[3][5]

Avoid contact with skin and eyes.[4][7]

3. Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.[3][7]

Protect from light and moisture.[5][7]

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.
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Emergency Situation First Aid and Spill Response

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[3][7]

Skin Contact

Immediately remove all contaminated clothing

and shoes. Wash the affected area with soap

and plenty of water for at least 15 minutes. Seek

medical attention if irritation develops or

persists.[3][4][7]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[3][7]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.[3][4][7]

Minor Spill

For small spills of solid material, carefully sweep

up the material, avoiding dust generation, and

place it in a suitable, labeled container for waste

disposal. Clean the spill area with an

appropriate solvent.

Major Spill

For larger spills, evacuate the area and alert

emergency responders. Prevent the spread of

dust. Only personnel with appropriate training

and PPE should attempt to clean up the spill.

Disposal Plan
Proper disposal of Galbinic acid and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.
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Chemical Waste: Dispose of Galbinic acid as hazardous chemical waste in accordance with

all federal, state, and local regulations. Do not dispose of it down the drain or in the general

trash.[3]

Contaminated Materials: Any materials, such as gloves, filter paper, or containers that have

come into contact with Galbinic acid should be treated as hazardous waste and disposed of

accordingly.

Container Disposal: Empty containers should be triple-rinsed with a suitable solvent, and the

rinsate should be collected as hazardous waste. Dispose of the rinsed containers as directed

by your institution's waste management protocols.

Workflow for Handling a Chemical Spill
The following diagram outlines the logical steps to be taken in the event of a chemical spill

involving Galbinic acid.
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Caption: Workflow for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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